Cas no 54462-54-3 (Acetoxy-intricatol)

• Product Name: Acetoxy-intricatol
• CAS No: 54462-54-3
• MF: C₁₇H₂₇Br₂ClO₃
• MW: 474.655483484268
• CID: 2059529
• Update Time: 2025-03-25

Acetoxy-intricatol Chemical and Physical Properties

Names and Identifiers

• Acetoxy-intricatol
• Spiro[5.5]undecane-1,7-diol, 4,10-dibromo-9-chloro-1,5,5,9-tetramethyl-, 7-acetate, [6α(1R*,4R*),7α,9α,10β]- (9CI)

• Inchi： 1S/C17H27Br2ClO3/c1-10(21)23-13-9-15(4,20)12(19)8-17(13)14(2,3)11(18)6-7-16(17,5)22/h11-13,22H,6-9H2,1-5H3
• InChI Key： HIEJSMLBNOIBOO-UHFFFAOYSA-N
• SMILES： CC(OC1C2(C(C)(C)C(Br)CCC2(O)C)CC(Br)C(Cl)(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• XLogP3: 5.277

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 467.0±45.0 °C(Predicted)
• pka: 14.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Chamigranes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Chamigranes